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Introduction
Tetrahydrogeranial, systematically known as 3,7-dimethyloctanal, is an aliphatic aldehyde with

applications in the fragrance and flavor industries. Its chemical structure, lacking a terminal

double bond present in its precursor geranial, results in distinct physicochemical properties that

influence its stability, reactivity, and sensory characteristics. This technical guide provides a

comprehensive overview of the core physicochemical properties of Tetrahydrogeranial, detailed

experimental protocols for their determination, and a logical workflow for its characterization.

Physicochemical Properties
The key physicochemical properties of Tetrahydrogeranial (CAS No: 5988-91-0) are

summarized in the tables below. These properties are crucial for understanding its behavior in

various matrices, its potential for interaction with biological systems, and for quality control in its

applications.
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Property Value Reference(s)

Molecular Formula C₁₀H₂₀O [1][2]

Molecular Weight 156.27 g/mol [1]

Physical Description
Clear, colorless to pale yellow

liquid.
[1]

Odor Profile

Green, citrus, fresh, aldehydic,

with sweet and waxy

undertones.

[3]

Boiling Point
197.0 - 198.0 °C (at 760

mmHg)
[1][3]

Density 0.815 g/cm³ [2]

Refractive Index 1.419 [2]

Vapor Pressure
0.4 ± 0.4 mmHg (at 25°C,

Predicted)
[2]

Flash Point 75.8 °C [2]

Solubility and Partitioning
Property Value Reference(s)

Solubility in Water
13 mg/L (at 20°C,

experimental)
[1][3]

Solubility in Organic Solvents Soluble in ethanol. [3]

LogP (Octanol-Water Partition

Coefficient)
3.03780 [2]

Spectroscopic and Chromatographic Data
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Property Value Reference(s)

Topological Polar Surface Area 17.1 Å² [1]

Rotatable Bond Count 6

Heavy Atom Count 11 [1]

Complexity 97 [1]

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties of aldehydes

like Tetrahydrogeranial are outlined below. These protocols are based on established analytical

techniques.

Determination of Boiling Point
The boiling point of Tetrahydrogeranial can be determined using the distillation method.

Apparatus: A round-bottom flask, heating mantle, condenser, thermometer, and receiving

flask.

Procedure:

A sample of Tetrahydrogeranial is placed in the round-bottom flask.

The apparatus is assembled for simple distillation.

The sample is heated gently.

The temperature at which the liquid and vapor phases are in equilibrium, indicated by a

stable temperature reading on the thermometer as the liquid condenses, is recorded as

the boiling point.

Determination of Density
The density of liquid Tetrahydrogeranial can be measured using a pycnometer.
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Apparatus: A pycnometer of a known volume, and an analytical balance.

Procedure:

The empty pycnometer is weighed.

It is then filled with distilled water and weighed again to determine its exact volume.

The pycnometer is dried and filled with Tetrahydrogeranial.

The filled pycnometer is weighed, and the density is calculated by dividing the mass of the

Tetrahydrogeranial by its volume.

Determination of Solubility in Water
The shake-flask method is a standard procedure for determining the solubility of a substance in

water.

Apparatus: Erlenmeyer flasks, a mechanical shaker, analytical balance, and a suitable

analytical instrument (e.g., gas chromatograph).

Procedure:

An excess amount of Tetrahydrogeranial is added to a known volume of water in an

Erlenmeyer flask.

The flask is sealed and agitated in a mechanical shaker at a constant temperature until

equilibrium is reached.

The solution is allowed to stand, and the undissolved portion is separated by filtration or

centrifugation.

The concentration of Tetrahydrogeranial in the aqueous phase is then determined using a

calibrated analytical method.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
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GC-MS is a powerful technique for the identification and quantification of volatile compounds

like Tetrahydrogeranial.

Apparatus: A gas chromatograph coupled with a mass spectrometer.

Procedure:

A sample of Tetrahydrogeranial, dissolved in a suitable solvent, is injected into the gas

chromatograph.

The compound is vaporized and carried by an inert gas through a capillary column, where

it is separated from other components based on its boiling point and affinity for the

stationary phase.

The separated compound then enters the mass spectrometer, where it is ionized and

fragmented.

The resulting mass spectrum, a unique fingerprint of the molecule, is used for

identification.

Visualizations
Experimental Workflow for Physicochemical
Characterization
The following diagram illustrates a logical workflow for the comprehensive physicochemical

characterization of Tetrahydrogeranial.
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Physicochemical Characterization Workflow for Tetrahydrogeranial.

Logical Flow for Solubility Determination
The following diagram outlines the decision-making process for determining the solubility of an

organic compound like Tetrahydrogeranial.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3032866?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3032866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start with Compound

Test Solubility in Water

Soluble in Water

Yes

Insoluble in Water

No

Test Solubility in Organic Solvents (e.g., Ethanol, Hexane)

Soluble in Organic Solvent(s)

Yes

Insoluble in Organic Solvent(s)

No

Click to download full resolution via product page

Decision Tree for Solubility Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Tetrahydrogeranial]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3032866#physicochemical-properties-of-
tetrahydrogeranial]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b3032866#physicochemical-properties-of-tetrahydrogeranial
https://www.benchchem.com/product/b3032866#physicochemical-properties-of-tetrahydrogeranial
https://www.benchchem.com/product/b3032866#physicochemical-properties-of-tetrahydrogeranial
https://www.benchchem.com/product/b3032866#physicochemical-properties-of-tetrahydrogeranial
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3032866?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3032866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

